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Compound of Interest

Compound Name: Lankacidin C 8-acetate

Cat. No.: B1674466 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the identification and quantification of

Lankacidin C 8-acetate using High-Performance Liquid Chromatography-Mass Spectrometry

(HPLC-MS).

Introduction
Lankacidin C is a polyketide antibiotic with notable antibacterial and antitumor properties.[1][2]

Its derivatives, such as Lankacidin C 8-acetate, are of significant interest in drug discovery

and development for their potential therapeutic applications. Accurate and sensitive analytical

methods are crucial for the characterization, quantification, and quality control of these complex

molecules. This application note describes a robust HPLC-MS method for the analysis of

Lankacidin C 8-acetate.

Experimental Protocols
Sample Preparation
A standard stock solution of Lankacidin C 8-acetate should be prepared in a suitable organic

solvent such as methanol or acetonitrile at a concentration of 1 mg/mL. Working solutions can

be prepared by diluting the stock solution with the initial mobile phase composition. For

analysis of Lankacidin C 8-acetate from a sample matrix, a solid-phase extraction (SPE) or

liquid-liquid extraction may be necessary to remove interfering substances.
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HPLC-MS Instrumentation and Conditions
The analysis is performed on a high-performance liquid chromatography system coupled to a

mass spectrometer. A reversed-phase C18 column is commonly used for the separation of

similar compounds.[3][4]

Table 1: HPLC Parameters

Parameter Value

Column C18, 2.1 x 100 mm, 1.8 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
0-1 min: 5% B1-10 min: 5-95% B10-12 min:

95% B12-12.1 min: 95-5% B12.1-15 min: 5% B

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Table 2: Mass Spectrometry Parameters

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.5 kV

Cone Voltage 30 V

Source Temperature 120 °C

Desolvation Temp. 350 °C

Desolvation Gas Nitrogen, 600 L/hr

Scan Range m/z 100-1000

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28918325/
https://www.mdpi.com/1420-3049/29/7/1644
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
The following table summarizes the expected quantitative data for the HPLC-MS analysis of

Lankacidin C 8-acetate. The molecular formula for Lankacidin C is C25H33NO7, with a

molecular weight of 459.53 g/mol .[1] The addition of an acetyl group (C2H3O) results in

Lankacidin C 8-acetate with a molecular formula of C27H35NO8 and a molecular weight of

501.57 g/mol .

Table 3: Expected Quantitative Data for Lankacidin C 8-acetate

Analyte
Retention Time
(min)

[M+H]⁺ (m/z) [M+Na]⁺ (m/z)
Key Fragment
Ions (m/z)

Lankacidin C 8-

acetate
~ 8.5 502.24 524.22

442.22 (Loss of

Acetate), 424.21

(Further

Fragmentation)

Mandatory Visualization
The following diagrams illustrate the experimental workflow for the HPLC-MS analysis of

Lankacidin C 8-acetate.
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Caption: Experimental workflow for HPLC-MS analysis of Lankacidin C 8-acetate.
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The logical relationship for data interpretation is outlined below.

Input Data Analysis

Conclusion

Retention Time Compare with Standard

Mass Spectrum Analyze [M+H]⁺ and Fragments

Positive Identification Quantification

Click to download full resolution via product page

Caption: Logical flow for the identification and quantification of Lankacidin C 8-acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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